Cas no 54460-27-4 (Heptanoic acid, 7-[acetyl[4-(acetyloxy)nonyl]amino]-, ethyl ester)

• Product Name: Heptanoic acid, 7-[acetyl[4-(acetyloxy)nonyl]amino]-, ethyl ester
• CAS No: 54460-27-4
• MF: C₂₂H₄₁NO₅
• MW: 399.564647436142
• CID: 354520
• PubChem ID: 21503950
• Update Time: 2025-04-19

Heptanoic acid, 7-[acetyl[4-(acetyloxy)nonyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-[acetyl[4-(acetyloxy)nonyl]amino]-, ethyl ester
• ethyl 7-[acetyl(4-acetyloxynonyl)amino]heptanoate
• DTXSID70615145
• 54460-27-4
• ZZTFKABYTBNSAJ-UHFFFAOYSA-N
• ethyl 7-[N-(4-acetoxynonyl)-acetamido]heptanoate
• SCHEMBL11786476
• ethyl 7-[N-(4-acetoxynonyl)acetamido]heptanoate
• Ethyl 7-{acetyl[4-(acetyloxy)nonyl]amino}heptanoate

• Inchi： 1S/C22H41NO5/c1-5-7-10-14-21(28-20(4)25)15-13-18-23(19(3)24)17-12-9-8-11-16-22(26)27-6-2/h21H,5-18H2,1-4H3
• InChI Key： ZZTFKABYTBNSAJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCCCC)CCCN(C(C)=O)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 399.29863
• Monoisotopic Mass: 399.29847341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.91